Cas no 1214362-93-2 (3-Fluoro-5-(pyridin-3-yl)picolinic acid)

• Product Name: 3-Fluoro-5-(pyridin-3-yl)picolinic acid
• CAS No: 1214362-93-2
• MF: C₁₁H₇FN₂O₂
• MW: 218.183885812759
• CID: 4925566
• Update Time: 2025-06-30

3-Fluoro-5-(pyridin-3-yl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(pyridin-3-yl)picolinic acid
• 3-Fluoro-5-(pyridin-3-yl)picolinic acid

• Inchi： 1S/C11H7FN2O2/c12-9-4-8(6-14-10(9)11(15)16)7-2-1-3-13-5-7/h1-6H,(H,15,16)
• InChI Key： MHXMMJLIZJACBO-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)N=CC(=C1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 1.4
• Topological Polar Surface Area: 63.1

Additional information on 3-Fluoro-5-(pyridin-3-yl)picolinic acid

3-Fluoro-5-(pyridin-3-yl)picolinic Acid: A Comprehensive Overview

3-Fluoro-5-(pyridin-3-yl)picolinic acid, also known by its CAS number 1214362-93-2, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of picolinic acids, which are derivatives of picoline, a heterocyclic aromatic compound. The presence of a fluorine atom at the 3-position and a pyridin-3-yl group at the 5-position introduces unique electronic and structural properties that make it a versatile building block for various applications.

The synthesis of 3-fluoro-5-(pyridin-3-yl)picolinic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation, Suzuki coupling, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and cost associated with its production. Researchers have also explored green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, to enhance the sustainability of this compound's preparation.

In terms of chemical properties, 3-fluoro-5-(pyridin-3-yl)picolinic acid exhibits strong electron-withdrawing effects due to the fluorine atom and the pyridine ring. These effects influence its reactivity in various chemical transformations. For instance, it has been used as a ligand in metal coordination chemistry, forming stable metal complexes with transition metals such as copper, zinc, and iron. These complexes have shown potential applications in catalysis, sensing, and drug delivery systems.

The biological activity of 3-fluoro-5-(pyridin-3-yl)picolinic acid has been extensively studied in recent years. Preclinical studies indicate that this compound possesses antioxidant properties, making it a promising candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, it has demonstrated moderate anti-inflammatory activity in vitro, suggesting its potential role in inflammatory disease management.

In the field of pharmacology, researchers have explored the use of 3-fluoro-5-(pyridin-3-yl)picolinic acid as a lead compound for drug development. Its structural features allow for further functionalization to enhance bioavailability and target specificity. For example, recent studies have focused on modifying the pyridine ring to improve solubility and reduce toxicity. These modifications could pave the way for its use in treating conditions such as cancer and infectious diseases.

Beyond its biological applications, 3-fluoro-5-(pyridin-3-yl)picolinic acid has shown promise in materials science. Its ability to form stable metal-ligand bonds makes it an attractive candidate for designing new materials with tailored electronic properties. For instance, it has been used as a precursor for synthesizing metalloporphyrins and other coordination polymers with potential applications in energy storage and conversion technologies.

In conclusion, 3-fluoro-5-(pyridin-3-y1)picolinic acid, CAS No: 1214362947 is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure enables it to serve as a valuable building block for advancing research in pharmacology, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.